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Compound of Interest

Compound Name: Nickel chlorate

Cat. No.: B1220523 Get Quote

CAS Number: 67952-43-6[1]

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of nickel(II) chlorate, a compound of

interest for its oxidative properties and as a source of nickel(II) ions in various chemical

syntheses. This document collates available data on its chemical and physical properties,

outlines a detailed experimental protocol for its synthesis, and discusses essential safety and

handling procedures.

Chemical and Physical Properties
Nickel(II) chlorate, with the chemical formula Ni(ClO₃)₂, is an inorganic salt that typically exists

as a greenish-yellow crystalline solid.[1] It is known for its strong oxidizing properties. The

anhydrous form has a molecular weight of 225.59 g/mol .[1] In its hydrated forms, most

commonly as hexahydrate (Ni(ClO₃)₂·6H₂O), it is soluble in water.

Quantitative Data Summary
A summary of the available quantitative data for nickel(II) chlorate and related compounds is

presented below. Data for nickel chloride and nickel perchlorate are included for comparative

purposes where direct data for nickel chlorate is unavailable.
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Property Value Compound

Molecular Weight 225.59 g/mol Nickel(II) Chlorate (anhydrous)

Appearance
Greenish-yellow crystalline

solid
Nickel(II) Chlorate

Solubility in Water
52.66 g/100g solution at 8°C

(as hexahydrate)
Nickel(II) Chlorate

56.74 g/100g solution at 10°C

(as hexahydrate)
Nickel(II) Chlorate

64.47 g/100g solution at 40°C

(as tetrahydrate)
Nickel(II) Chlorate

67.60 g/100g solution at

48.5°C (as tetrahydrate)
Nickel(II) Chlorate

68.78 g/100g solution at 55°C

(as tetrahydrate)
Nickel(II) Chlorate

69.05 g/100g solution at 65°C

(as tetrahydrate)
Nickel(II) Chlorate

75.50 g/100g solution at

79.5°C (as tetrahydrate)
Nickel(II) Chlorate

Crystal System Cubic (hexahydrate) Nickel(II) Chlorate

Space Group Pa3 (hexahydrate) Nickel(II) Chlorate

Ni-O Bond Distance 2.054 (1) Å (hexahydrate) Nickel(II) Chlorate

Cl-O Bond Length 1.487 (1) Å (hexahydrate) Nickel(II) Chlorate

O-Cl-O Bond Angle 106.45 (6) ° (hexahydrate) Nickel(II) Chlorate

Acute Oral Toxicity (LD50, rat)
175-535 mg/kg bw (data for

Nickel(II) Chloride)
Nickel(II) Chloride[2][3]
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Synthesis of Nickel(II) Chlorate Hexahydrate via
Metathesis
The most common laboratory synthesis of nickel(II) chlorate is through a metathesis or double

displacement reaction.[4] This protocol details the synthesis from nickel(II) sulfate and barium

chlorate.

Materials:

Nickel(II) sulfate hexahydrate (NiSO₄·6H₂O)

Barium chlorate monohydrate (Ba(ClO₃)₂·H₂O)

Deionized water

Beakers

Stirring rod

Filtration apparatus (e.g., Büchner funnel and flask)

Filter paper

Crystallizing dish

Heating plate (optional)

Procedure:

Preparation of Reactant Solutions:

Prepare a saturated aqueous solution of nickel(II) sulfate hexahydrate.

Prepare a separate saturated aqueous solution of barium chlorate monohydrate.

Reaction:
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Slowly add the barium chlorate solution to the nickel(II) sulfate solution with constant

stirring.

A white precipitate of barium sulfate (BaSO₄) will form immediately. The reaction is:

NiSO₄(aq) + Ba(ClO₃)₂(aq) → Ni(ClO₃)₂(aq) + BaSO₄(s)

Separation of Barium Sulfate:

Allow the reaction mixture to stir for 30-60 minutes to ensure complete precipitation.

Separate the barium sulfate precipitate from the solution by vacuum filtration. The filtrate

contains the desired nickel(II) chlorate.

Crystallization of Nickel(II) Chlorate Hexahydrate:

Transfer the filtrate to a crystallizing dish.

Gently heat the solution to concentrate it, being careful not to boil it, as this can promote

decomposition of the chlorate.

Allow the concentrated solution to cool slowly to room temperature, followed by further

cooling in an ice bath to induce crystallization.

Collect the resulting green crystals of nickel(II) chlorate hexahydrate by filtration.

Drying:

Wash the crystals with a small amount of ice-cold deionized water to remove any

remaining soluble impurities.

Dry the crystals in a desiccator over a suitable drying agent. Do not heat to dry, as this

may cause decomposition.

Mandatory Visualizations
Synthesis Workflow
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Caption: Workflow for the synthesis of Nickel(II) Chlorate Hexahydrate.
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Caption: Relationship between Nickel(II) Chlorate components and their hazards.

Safety and Handling
Nickel(II) chlorate presents a dual hazard profile stemming from the toxicity of the nickel(II) ion

and the strong oxidizing nature of the chlorate anion.

Nickel(II) Ion Hazards:

Carcinogenicity: Nickel compounds are classified as human carcinogens upon inhalation.[3]

[5]

Toxicity: Nickel(II) salts are toxic if swallowed or inhaled.[2][3]

Sensitization: May cause allergic skin reactions and, upon inhalation, may lead to allergy or

asthma-like symptoms.

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.

Chlorate Anion Hazards:

Strong Oxidizer: Nickel(II) chlorate is a strong oxidizing agent. It can cause fire or explosion

when in contact with combustible materials, especially if they are finely divided.[6][7][8]

Reactivity: Mixtures with organic materials, powdered metals, sulfur, or ammonium salts can

be readily ignited by friction or heat and may be explosive.[6][8] Contact with strong acids

can liberate explosive chlorine dioxide gas.[8]

Handling and Storage:

Always handle nickel(II) chlorate in a well-ventilated area, preferably within a chemical fume

hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.[9][10]

Avoid creating dust.
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Store in a cool, dry, well-ventilated area away from combustible materials, organic

compounds, reducing agents, and strong acids.[9][11]

Do not store on wooden shelves.[1]

Keep containers tightly closed.

In Case of Spills:

Do not use combustible materials like paper towels to clean up spills.[9]

Carefully collect the spilled material using non-sparking tools and place it in a designated,

labeled container for hazardous waste disposal.

This guide is intended for informational purposes for qualified individuals. Always consult the

specific Safety Data Sheet (SDS) for nickel(II) chlorate before use and adhere to all institutional

and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ehs.umich.edu [ehs.umich.edu]

2. industrialchemicals.gov.au [industrialchemicals.gov.au]

3. datasheets.scbt.com [datasheets.scbt.com]

4. Nickel chlorate | 67952-43-6 | Benchchem [benchchem.com]

5. Nickel Chloride, Reagent, 50 g | Flinn Scientific [flinnsci.com]

6. unitednuclear.com [unitednuclear.com]

7. materion.com [materion.com]

8. BARIUM CHLORATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

9. Oxidizers - Lab Safety - Grand Valley State University [gvsu.edu]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.gvsu.edu/labsafety/oxidizers-72.htm
https://blog.storemasta.com.au/how-do-you-store-oxidizing-agents
https://ehs.umich.edu/wp-content/uploads/2016/02/OxidizingChemicals.docx
https://www.gvsu.edu/labsafety/oxidizers-72.htm
https://www.benchchem.com/product/b1220523?utm_src=pdf-custom-synthesis
https://ehs.umich.edu/wp-content/uploads/2016/02/OxidizingChemicals.docx
https://www.industrialchemicals.gov.au/sites/default/files/Nickel%20chloride_Human%20health%20tier%20II%20assessment.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-394490.pdf
https://www.benchchem.com/product/b1220523
https://www.flinnsci.com/nickel-chloride-reagent-50-g/n0069/
https://unitednuclear.com/PDFs/SDS_BariumChlorate_OK_UNS.pdf
https://www.materion.com/en/resources/environmental-health-safety/safety-data-sheets/DownloadSds?sdsId=2GS_BARIUM%20CHLORATE%20(BA(CLO3)2)%20POWDER_SDS-US_English.pdf
https://cameochemicals.noaa.gov/chemical/195
https://www.gvsu.edu/labsafety/oxidizers-72.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. chemicals.co.uk [chemicals.co.uk]

11. blog.storemasta.com.au [blog.storemasta.com.au]

To cite this document: BenchChem. [An In-depth Technical Guide to Nickel(II) Chlorate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220523#cas-number-for-nickel-chlorate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.chemicals.co.uk/blog/how-to-handle-oxidising-chemicals
https://blog.storemasta.com.au/how-do-you-store-oxidizing-agents
https://www.benchchem.com/product/b1220523#cas-number-for-nickel-chlorate
https://www.benchchem.com/product/b1220523#cas-number-for-nickel-chlorate
https://www.benchchem.com/product/b1220523#cas-number-for-nickel-chlorate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1220523?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

